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Compound of Interest

Compound Name: Arillatose B

CAS No.: 137941-45-8

Cat. No.: B1179787

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Arillatose B, also known as 6'-O-Feruloylsucrose, is a sucrose ester naturally found in several

plant species, including the roots of Aristolochia cretica, Polygala arillata, Veronica pulvinaris,

and Catalpa fargesii f. duclouxii[1][2][3]. As a phenolic glycoside, Arillatose B is of interest to

researchers for its potential biological activities. This document provides a detailed protocol for

the extraction and purification of Arillatose B from plant material, designed to yield a high-

purity compound for research and drug development purposes.
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Property Value Reference

Systematic Name

[(2R,3S,4S,5R,6R)-6-

[(2S,3S,4S,5R)-3,4-dihydroxy-

2,5-bis(hydroxymethyl)oxolan-

2-yl]oxy-3,4,5-trihydroxyoxan-

2-yl]methyl (E)-3-(4-hydroxy-3-

methoxyphenyl)prop-2-enoate

[2]

Common Name
Arillatose B, 6'-O-

Feruloylsucrose
[1]

Molecular Formula C22H30O14 [1][2]

Molecular Weight 518.47 g/mol [1][2]

CAS Number 137941-45-8 [2]

Experimental Protocols
This protocol outlines a general procedure for the extraction and purification of Arillatose B
from dried and powdered plant material. The specific yields and optimal parameters may vary

depending on the plant source used.

1. Extraction

This phase aims to extract a broad range of compounds, including Arillatose B, from the plant

matrix.

Materials and Reagents:

Dried and powdered plant material (e.g., roots of Aristolochia cretica)

80% Ethanol (EtOH)

Methanol (MeOH)

n-Hexane
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Rotary evaporator

Filter paper and funnel or filtration apparatus

Procedure:

Macerate the dried, powdered plant material in 80% ethanol (1:10 w/v) at room

temperature for 72 hours with occasional stirring.

Filter the extract and collect the filtrate. Repeat the extraction process on the plant residue

two more times to ensure exhaustive extraction.

Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at

a temperature not exceeding 50°C to obtain the crude ethanol extract.

Suspend the crude extract in distilled water and partition with n-hexane to remove

nonpolar compounds like fats and chlorophyll. Discard the n-hexane layer.

The resulting aqueous layer, now defatted, contains the crude Arillatose B and other

polar to semi-polar compounds.

2. Purification

This multi-step process refines the crude extract to isolate Arillatose B.

Materials and Reagents:

Defatted crude extract

Column chromatography apparatus

Silica gel (70-230 mesh)

Sephadex LH-20

Solvents for chromatography (e.g., Chloroform (CHCl3), Methanol (MeOH), Ethyl acetate

(EtOAc), Water)

Thin Layer Chromatography (TLC) plates (silica gel 60 F254)
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Preparative High-Performance Liquid Chromatography (Prep-HPLC) system

Acetonitrile (ACN) and water (HPLC grade)

Formic acid (optional, for HPLC)

Procedure:

a. Silica Gel Column Chromatography:

Adsorb the dried, defatted crude extract onto a small amount of silica gel.

Prepare a silica gel column packed in a suitable nonpolar solvent (e.g., chloroform).

Load the adsorbed sample onto the top of the column.

Elute the column with a gradient of increasing polarity, starting with chloroform and

gradually increasing the proportion of methanol (e.g., CHCl3 -> CHCl3:MeOH 9:1 -> 8:2 ->

... -> MeOH).

Collect fractions and monitor by TLC, visualizing with UV light and/or a suitable staining

reagent (e.g., anisaldehyde-sulfuric acid).

Combine fractions that show a similar profile and contain the compound of interest.

b. Sephadex LH-20 Column Chromatography:

Dissolve the enriched fraction from the silica gel column in methanol.

Apply the sample to a Sephadex LH-20 column equilibrated with methanol.

Elute with methanol as the mobile phase. This step is effective for separating compounds

based on molecular size and aromaticity, further purifying the Arillatose B containing

fractions.

Monitor the collected fractions by TLC.

c. Preparative HPLC (Prep-HPLC):
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For final purification, subject the further enriched fraction to Prep-HPLC.

A typical mobile phase would be a gradient of acetonitrile and water, possibly with a small

amount of acid like formic acid to improve peak shape.

Collect the peak corresponding to Arillatose B based on retention time, which can be

determined from analytical HPLC of the enriched fraction.

Lyophilize the collected fraction to obtain pure Arillatose B.

3. Purity Assessment

The purity of the final compound should be assessed using analytical techniques such as:

High-Performance Liquid Chromatography (HPLC): To determine the percentage purity.

Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For structural elucidation

and confirmation.

Illustrative Purification Data

The following table presents hypothetical data for a typical purification process. Actual values

will vary.
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Purification Step Starting Mass (g)
Mass of Fraction
(mg)

Purity of Arillatose
B (%)

Crude Ethanol Extract 500 - < 1

Defatted Aqueous

Extract
150 - ~1-2

Silica Gel Column

Fraction
10 850 ~40

Sephadex LH-20

Fraction
0.85 300 ~85

Preparative HPLC 0.3 210 > 98

Diagrams
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Caption: Workflow for the extraction of Arillatose B.
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Caption: Workflow for the purification of Arillatose B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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